Cas no 338800-03-6 (Di-tert-butyl(2',4',6'-trimethyl-[1,1'-biphenyl]-2-yl)phosphine)

Di-tert-butyl(2',4',6'-trimethyl-[1,1'-biphenyl]-2-yl)phosphine structure
338800-03-6 structure
Product Name:Di-tert-butyl(2',4',6'-trimethyl-[1,1'-biphenyl]-2-yl)phosphine
CAS No:338800-03-6
MF:C23H33P
MW:340.481887578964
CID:1085044
PubChem ID:73553981
Update Time:2025-04-20

Di-tert-butyl(2',4',6'-trimethyl-[1,1'-biphenyl]-2-yl)phosphine Chemical and Physical Properties

Names and Identifiers

    • Di-tert-butyl(2',4',6'-trimethyl-[1,1'-biphenyl]-2-yl)phosphine
    • Bis(2-methyl-2-propanyl)(2',4',6'-trimethyl-2-biphenylyl)phosphin e
    • 338800-03-6
    • Inchi: 1S/C23H33P/c1-16-14-17(2)21(18(3)15-16)19-12-10-11-13-20(19)24(22(4,5)6)23(7,8)9/h10-15H,1-9H3
    • InChI Key: RPJFMVPCLSGTDK-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1C1C(C)=CC(C)=CC=1C)(C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 340.23219
  • Monoisotopic Mass: 340.231988050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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